Cas no 1608-27-1 (Benzene, 1,3-pentadienyl-)

Benzene, 1,3-pentadienyl- structure
Benzene, 1,3-pentadienyl- structure
Product Name:Benzene, 1,3-pentadienyl-
CAS No:1608-27-1
MF:C11H12
MW:144.212983131409
CID:1340120
PubChem ID:53675205
Update Time:2025-04-20

Benzene, 1,3-pentadienyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-pentadienyl-
    • [(1E,3E)-penta-1,3-dienyl]benzene
    • (1E,3E)-Penta-1,3-dien-1-ylbenzene
    • (Z)-1-PHENYL-4-METHYL-1,3-BUTADIENE
    • (1E)-PENTA-1,3-DIEN-1-YLBENZENE
    • 1-phenyl-1,3-pentadien
    • 3909-96-4
    • (1E)-Penta-1,3-dienylbenzene
    • 1608-27-1
    • PENTA-1,3-DIEN-1-YLBENZENE
    • 1,3-pentadienylbenzene
    • Inchi: 1S/C11H12/c1-2-3-5-8-11-9-6-4-7-10-11/h2-10H,1H3/b3-2+,8-5+
    • InChI Key: BCRJHHFLBOQAMG-YNRRLODASA-N
    • SMILES: C1(/C=C/C=C/C)C=CC=CC=1

Computed Properties

  • Exact Mass: 144.09396
  • Monoisotopic Mass: 144.093900383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 3.6
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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